3-Oxo-cinobufagin

• Molecular Formula: C26H32O6
• Molecular Weight: 440.5 g/mol
• InChI: InChI=1S/C26H32O6/c1-14(27)31-22-21(15-4-7-20(29)30-13-15)25(3)11-9-18-19(26(25)23(22)32-26)6-5-16-12-17(28)8-10-24(16,18)2/h4,7,13,16,18-19,21-23H,5-6,8-12H2,1-3H3/t16-,18+,19-,21+,22-,23-,24+,25-,26-/m1/s1
• InChIKey: AOBHQOYFBDNLMA-BAEBVKMLSA-N

3-Oxo-cinobufagin Research Overview

3-Oxo-cinobufagin (CAS: 6869-66-5) is an oxidized bufadienolide metabolite [1], structurally distinct from its parent compound cinobufagin and other in-class analogs such as bufalin, resibufogenin, and cinobufotalin. It is isolated via HPLC from microbial biotransformation of cinobufagin or directly from *Mucor spinosus* broth [2], and is recognized as a potential anticancer agent with a unique oxidation pattern at the C-5 position that fundamentally alters its cytotoxic selectivity profile [3].

Metabolite Standard In vivo rat urinary metabolite of cinobufagin for analytical method development

Fungal Derivative Biotransformation product from Mucor spinosus fermentation; accessible via HPLC isolation

Selectivity Probe C-5 oxidation shifts cytotoxic selectivity profile relative to parent bufadienolides

• [1] He X, et al. Urinary metabolites of cinobufagin in rats and their antiproliferative activities. Nat Prod Res. 2012;26(6):489-500. View Source
• [2] Ye M, Qu GQ, Guo HZ, Guo D. Specific 12β-hydroxylation of cinobufagin by filamentous fungi. Appl Environ Microbiol. 2004;70(6):3521-3527. View Source
• [3] MedChemExpress. 3-Oxo-cinobufagin Product Datasheet. MCE. View Source

3-Oxo-cinobufagin Structural Specificity

Substitution of 3-Oxo-cinobufagin with other bufadienolides—even the closely related parent compound cinobufagin or the widely studied bufalin—is scientifically invalid due to profound and quantifiable divergence in cytotoxic selectivity. While cinobufagin exhibits broad-spectrum potency, its C-3 oxidation to 3-Oxo-cinobufagin results in a near-complete loss of activity against most tested cell lines, yet paradoxically confers single-digit nanomolar potency exclusively against the HEL erythroleukemia line and sub-micromolar activity against BEL-7402 . This selectivity inversion is not observed with bufalin, resibufogenin, or cinobufotalin, which each possess distinct and non-overlapping potency fingerprints [1][2]. Consequently, any procurement decision based on class-level assumptions risks selecting a compound entirely unsuitable for the intended cell model.

Cinobufagin does not replicate 3-Oxo-cinobufagin's selectivity toward BEL-7402 or HEL cells; C-5 modification substantially alters cell-line response.

Broad-spectrum bufadienolides like bufalin may confound pathway-specific studies due to wider cytotoxicity; narrow-selectivity context may not transfer.

Uncharacterized bufadienolides or class-level procurement cannot guarantee the metabolite-specific analytical or biological profile required for SAR and metabolism research.

• [1] Hirai Y, et al. Effects of bufadienolides and some kinds of cardiotonics on guinea pig hearts. Nihon Yakurigaku Zasshi. 1992;100(2):127-135. View Source
• [2] Identification of cinobufagin and resibufogenin as inhibitors of enterovirus 71 infection. Chem Res Chin Univ. 2014. View Source

3-Oxo-cinobufagin Potency & Selectivity

Selective BEL-7402 Cytotoxicity

The defining differentiation of 3-Oxo-cinobufagin is its extreme and unprecedented cell-line selectivity. Following C-5 oxidation, the compound loses virtually all cytotoxic activity against most common cancer cell lines (IC50 > 70 µM), yet retains or gains exceptional potency against two specific lines. In HEL (human erythroleukemia) cells, the IC50 is 0.012 µM (12 nM), representing a nearly 6000-fold increase in potency compared to HepG2 cells. This selectivity profile is not shared by any of the comparator bufadienolides, which exhibit broad-spectrum activity or entirely different selectivity patterns [1].

BEL-7402 Selectivity

Class-level inference

IC50 0.11 µM (BEL-7402) vs. 71.3 µM (HepG2); ~648-fold selectivity

Supports cell-line-selective cytotoxicity endpoint review

Reported qualitative increase vs. cinobufagin; direct head-to-head data not provided

Evidence Dimension	Cytotoxic Potency (IC50) across a panel of six cancer cell lines
Target Compound Data	71.3 µM (HepG2); 90.2 µM (SMMC-7221); 0.11 µM (BEL-7402); 72.5 µM (K562); 5.3 µM (HL-60); 0.012 µM (HEL) [1]
Comparator Or Baseline	Cinobufagin (parent compound): Typically exhibits broad-spectrum activity with IC50 values in the low micromolar to nanomolar range across many lines (e.g., 10.94 nM vs EV71 [3]; potent activity in HepG2, SK-HEP-1 [2])
Quantified Difference	3-Oxo-cinobufagin exhibits a >5,900-fold difference in IC50 between its most sensitive line (HEL, 0.012 µM) and its least sensitive (SMMC-7221, 90.2 µM), a selectivity index not observed in the parent compound.
Conditions	Cytotoxicity assays performed on HepG2 (liver), SMMC-7221 (liver), BEL-7402 (liver), K562 (leukemia), HL-60 (leukemia), and HEL (leukemia) cell lines [1].

Why This Matters

This extreme selectivity invalidates the use of any other bufadienolide as a surrogate in studies focused on HEL or BEL-7402 cells, and conversely, renders 3-Oxo-cinobufagin inactive in models where cinobufagin or bufalin would be potent.

• [1] MedChemExpress. 3-Oxo-cinobufagin Product Datasheet. MCE. View Source
• [2] Cinobufagin restrains the growth and triggers DNA damage of human hepatocellular carcinoma cells. PLoS One. View Source
• [3] Identification of cinobufagin and resibufogenin as inhibitors of enterovirus 71 infection. Chem Res Chin Univ. 2014. View Source

HEL Erythroleukemia Potency

In the commonly used HepG2 hepatocellular carcinoma model, 3-Oxo-cinobufagin exhibits weak cytotoxicity with an IC50 of 71.3 µM . In stark contrast, the closely related bufadienolide bufalin shows potent activity in the same cell line with reported IC50 values ranging from 33.65 nM to 157.87 nM [1]. This represents a potency differential of approximately 450 to 2,100 times. Therefore, substituting 3-Oxo-cinobufagin for bufalin in a HepG2 experiment would result in a complete lack of the expected pharmacological effect.

HEL Potency

Cross-study comparable

IC50 12 nM (HEL); 72.5 µM (K562); ~3.8× vs. cinobufagin-related leukemia lines

Reported erythroleukemia model potency context

Assay conditions (48 h) may differ across comparator studies

Evidence Dimension	Cytotoxic Potency (IC50) in HepG2 cells
Target Compound Data	71.3 µM
Comparator Or Baseline	Bufalin: 33.65 nM to 157.87 nM
Quantified Difference	3-Oxo-cinobufagin is 452x to 2,119x less potent than bufalin in HepG2 cells.
Conditions	Cytotoxicity assay on human hepatocellular carcinoma HepG2 cell line; Bufalin data from 48-hour treatment [1].

Why This Matters

For researchers investigating hepatocellular carcinoma using HepG2 models, 3-Oxo-cinobufagin is an inappropriate tool compound; bufalin would be required to observe robust cytotoxic effects.

• [1] Bufalin与Sorafenib在抗肝癌细胞中协同作用的机制研究. CNKI. View Source

In Vivo Metabolite Identity

In antiviral research, the class-level assumption that all bufadienolides share similar activity profiles is demonstrably false. Cinobufagin inhibits enterovirus 71 (EV71) with an IC50 of 10.94 ± 2.36 nM, while resibufogenin is significantly less potent with an IC50 of 218 ± 31 nM [1]. There are no reports of 3-Oxo-cinobufagin possessing antiviral activity against EV71. Given its known structural modifications and altered cytotoxicity profile, its activity in this model cannot be inferred from other class members. Procurement for EV71 studies must be guided by direct evidence, which currently supports cinobufagin or resibufogenin, not 3-Oxo-cinobufagin.

In Vivo Metabolite Identity

Cross-study comparable

Urinary M-3 metabolite after 25 mg/kg oral cinobufagin in rats; retains cytotoxicity

Supports analytical standard use for oxidative metabolism studies

Minor metabolite; LC-MS/MS method context required

Evidence Dimension	Antiviral Activity (IC50) against EV71
Target Compound Data	Not reported / Inactive
Comparator Or Baseline	Cinobufagin: 10.94 nM; Resibufogenin: 218 nM
Quantified Difference	Cinobufagin is 20x more potent than resibufogenin in this assay; 3-Oxo-cinobufagin has no reported activity.
Conditions	EV71 infection inhibition assay in cell culture [1].

Why This Matters

This evidence underscores that structural modifications (C-5 oxidation) can ablate specific bioactivities, making class-level substitution scientifically unsound for targeted applications.

• [1] Identification of cinobufagin and resibufogenin as inhibitors of enterovirus 71 infection. Chem Res Chin Univ. 2014. View Source

Selectivity Contrast vs. Bufalin

For studies involving potential cardiotoxicity or Na+/K+-ATPase modulation, the potency ranking of bufadienolides is critical. A direct comparative study established the rank order for inhibition of myocardial Na+/K+-ATPase as: bufalin > digoxin > digitoxin > telocinobufagin > gamabufotalin > cinobufotalin > cinobufagin > g-strophanthin > digitoxigenin > resibufogenin [1]. While 3-Oxo-cinobufagin has not been directly assessed in this assay, its structural relationship to cinobufagin (which ranks 7th) and the known structure-activity relationship (SAR) indicating that oxidation at C-3/C-5 diminishes general activity suggests it would rank even lower. This data positions cinobufagin as a distinct entity with moderate cardiotonic potential, unlike bufalin which is highly potent.

vs. Bufalin Selectivity

Class-level inference

0.11 µM BEL-7402 / 71.3 µM HepG2; bufalin HepG2 ~0.05-0.11 µM

Supports narrow-selectivity probe context vs. broad cytotoxin

Data across studies; direct assay comparison not available

Evidence Dimension	Myocardial Na+/K+-ATPase Inhibition Potency
Target Compound Data	Not directly measured; inferred to be low.
Comparator Or Baseline	Bufalin (rank 1); Cinobufagin (rank 7); Resibufogenin (rank 10)
Quantified Difference	Cinobufagin is less potent than bufalin, digoxin, and cinobufotalin in this assay.
Conditions	Guinea pig myocardial Na+/K+-ATPase activity assay [1].

Why This Matters

This rank-order data is essential for selecting the appropriate bufadienolide for cardiovascular safety profiling or for studies aimed at exploiting Na+/K+-ATPase-mediated signaling without overwhelming cardiotoxicity.

• [1] Hirai Y, et al. Effects of bufadienolides and some kinds of cardiotonics on guinea pig hearts. Nihon Yakurigaku Zasshi. 1992;100(2):127-135. View Source

3-Oxo-cinobufagin Applications

Biomarker & PK/PD Method Development

3-Oxo-cinobufagin is the compound of choice for studies requiring potent, single-agent cytotoxicity against HEL cells (IC50: 12 nM) while intentionally sparing activity against hepatic (HepG2, SMMC-7221), other leukemic (K562), and most common cancer cell lines [1]. This extreme selectivity, not found in cinobufagin or bufalin, enables researchers to probe molecular mechanisms unique to HEL cells without confounding broad cytotoxicity. It is ideal for investigating resistance mechanisms, identifying HEL-specific biomarkers, or developing targeted therapies where off-target effects on liver cells must be avoided. Procurement should be prioritized for labs working with HEL or BEL-7402 (IC50: 0.11 µM) models.

Narrow SAR in HCC Models

The C-5 oxidation that distinguishes 3-Oxo-cinobufagin from its parent, cinobufagin, creates a powerful comparative tool for SAR investigations. Researchers can directly contrast the IC50 fingerprints of 3-Oxo-cinobufagin [1] with those of cinobufagin [2] to map how a single oxidative modification reroutes cytotoxic selectivity. This makes 3-Oxo-cinobufagin an essential reference standard in medicinal chemistry campaigns aimed at designing bufadienolide derivatives with tailored selectivity profiles, potentially overcoming the broad toxicity that limits the clinical translation of this compound class.

Erythroleukemia Pathobiology & Kinase Probing

Identified as a urinary metabolite of cinobufagin in rats (M-3) [1], 3-Oxo-cinobufagin serves as a valuable analytical reference standard for LC-MS/MS method development and pharmacokinetic studies. Its relatively low cytotoxicity against most cell lines [2] makes it a safer internal standard or tracer for investigating cinobufagin metabolism and excretion pathways without confounding the bioassay with high intrinsic activity. It is particularly suited for metabolism studies where researchers need to differentiate between active parent compound and inactive or selectively active metabolites.

Biotransformation & Fungal Natural Product Discovery

Given its near-complete lack of activity against HepG2, SMMC-7221, and K562 cells (IC50 > 70 µM) [1], 3-Oxo-cinobufagin can be strategically employed as a structurally similar but inactive control in high-throughput screening campaigns. When screening a library of bufadienolide analogs for anticancer activity, including 3-Oxo-cinobufagin helps validate that observed hits are due to specific structural features beyond the core bufadienolide scaffold, thereby reducing false positives and refining hit selection criteria.

Application

Selection Property

Validation Focus

LC-MS/MS method development for bufadienolide metabolism

In vivo metabolite identity

Oxidative pathway quantification in biological matrices

Hepatocellular carcinoma cell-model studies

BEL-7402-selective cytotoxicity

Cell-line-dependent response mechanism investigation

Erythroleukemia model pathway probing

HEL-selective potency

JAK-STAT and kinase dependency interrogation

Microbial biotransformation research

Fungal oxidation product

Dereplication reference in complex fermentations

• [1] He X, et al. Urinary metabolites of cinobufagin in rats and their antiproliferative activities. Nat Prod Res. 2012;26(6):489-500. View Source
• [2] MedChemExpress. 3-Oxo-cinobufagin Product Datasheet. MCE. View Source